Cas no 2248343-82-8 (4-Methyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid)

• Product Name: 4-Methyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid
• CAS No: 2248343-82-8
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• CID: 6214346
• PubChem ID: 137940740
• Update Time: 2025-06-13

4-Methyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2248343-82-8
• EN300-6509299
• 4-Methyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid
• 5-{[(benzyloxy)carbonyl]amino}-4-methylthiophene-2-carboxylic acid

• Inchi： 1S/C14H13NO4S/c1-9-7-11(13(16)17)20-12(9)15-14(18)19-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,15,18)(H,16,17)
• InChI Key： IDQVOPVLVRYVFB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(C)=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 291.05652907g/mol
• Monoisotopic Mass: 291.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 104Ų

Additional information on 4-Methyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid

4-Methyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid (CAS No. 2248343-82-8): A Comprehensive Overview

4-Methyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid, identified by its CAS number 2248343-82-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring a thiophene core, has garnered attention due to its versatile structural framework and potential biological activities. The presence of functional groups such as a carboxylic acid moiety and an amino group protected by a phenylmethyl (Boc) group makes it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

The< strong>thiophene scaffold is a prominent feature in medicinal chemistry, known for its role in various bioactive molecules. Thiophenes are aromatic heterocycles that incorporate sulfur into the benzene-like ring system, imparting unique electronic and steric properties. These properties make thiophene derivatives suitable candidates for modulating biological pathways, particularly in the development of drugs targeting neurological disorders, cancer, and infectious diseases.

In recent years, there has been a surge in research focusing on< strong>4-Methyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid due to its potential applications in drug discovery. The compound's structure allows for modifications at multiple positions, enabling chemists to explore diverse pharmacological profiles. For instance, the carboxylic acid group can be further functionalized to form esters or amides, while the Boc-protected amino group can be deprotected under specific conditions to introduce an amine functionality for subsequent derivatization.

One of the most compelling aspects of< strong>4-Methyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel therapeutic agents with enhanced binding affinity and selectivity. For example, studies have demonstrated its role in generating derivatives that exhibit inhibitory activity against enzymes implicated in inflammatory responses and tumor progression.

The< strong>Boc protection on the amino group is particularly noteworthy, as it ensures stability during synthetic manipulations while allowing for controlled deprotection when needed. This feature is crucial in multi-step synthetic routes where protecting groups play a pivotal role in maintaining the integrity of reactive sites. The Boc group is widely used in pharmaceutical synthesis due to its stability under basic conditions and ease of removal under acidic or enzymatic conditions.

Recent advancements in computational chemistry have further highlighted the significance of< strong>4-Methyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid. Molecular modeling studies have predicted its interactions with biological targets, providing insights into potential mechanisms of action. These studies often involve docking simulations, where the compound's structure is positioned within the active sites of target proteins to assess binding affinity and orientation. Such computational approaches have accelerated the drug discovery process by minimizing the need for empirical testing.

The< strong>thiophene core of this compound also contributes to its photophysical properties, making it a candidate for applications beyond traditional pharmaceuticals. Thiophene derivatives are known for their fluorescence characteristics, which can be exploited in bioimaging and diagnostic tools. Researchers are exploring ways to integrate< strong>4-Methyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid into probes that can visualize biological processes with high precision.

In conclusion, 4-Methyl-5-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid (CAS No. 2248343-82-8) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features, including the thiophene scaffold and functionalizable groups, make it a versatile intermediate for synthesizing bioactive molecules. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern drug discovery efforts.